2-(2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)-4-quinolinecarboxamide
Overview
Description
2-(2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)-4-quinolinecarboxamide, also known as DMQX, is a synthetic compound that belongs to the quinolinecarboxamide family. It is widely used in scientific research to study the properties of ionotropic glutamate receptors, which are important for neural communication in the brain.
Scientific Research Applications
2-(2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)-4-quinolinecarboxamide is primarily used in scientific research to study the properties of ionotropic glutamate receptors, specifically the AMPA receptor subtype. These receptors are important for neural communication in the brain and play a crucial role in learning and memory. This compound is used to selectively block the AMPA receptor, allowing researchers to study its function and role in various physiological and pathological conditions.
Mechanism of Action
2-(2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)-4-quinolinecarboxamide acts as a non-competitive antagonist of the AMPA receptor by binding to a site on the receptor that is distinct from the glutamate binding site. This binding prevents the receptor from opening and allows researchers to study the effects of blocking the receptor on neural communication and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to decrease excitatory synaptic transmission in the hippocampus, leading to a reduction in long-term potentiation (LTP), a cellular mechanism of learning and memory. This compound has also been shown to block the development of kindling, a model of epilepsy, and to reduce the severity of seizures in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)-4-quinolinecarboxamide in lab experiments is its selectivity for the AMPA receptor subtype, allowing researchers to study the specific effects of blocking this receptor. However, one limitation is that this compound is not selective for the AMPA receptor subtype in all species, and may also block other glutamate receptor subtypes in some species.
Future Directions
There are a number of future directions for research on 2-(2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)-4-quinolinecarboxamide. One area of interest is the role of AMPA receptors in various neurological and psychiatric disorders, such as Alzheimer's disease and depression. Another area of interest is the development of more selective AMPA receptor antagonists, which could have therapeutic potential for these disorders. Additionally, further research is needed to fully understand the effects of blocking the AMPA receptor in different brain regions and cell types.
properties
IUPAC Name |
2-(2,5-dimethoxyphenyl)-N-[(2-methoxyphenyl)methyl]quinoline-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O4/c1-30-18-12-13-25(32-3)21(14-18)23-15-20(19-9-5-6-10-22(19)28-23)26(29)27-16-17-8-4-7-11-24(17)31-2/h4-15H,16H2,1-3H3,(H,27,29) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYTMQMYBNUYLEQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=NC3=CC=CC=C3C(=C2)C(=O)NCC4=CC=CC=C4OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.